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Compound of Interest

Compound Name: Dodecanal

Cat. No.: B139956 Get Quote

The safe and compliant disposal of dodecanal is a critical aspect of laboratory safety and

environmental responsibility. Dodecanal, also known as lauraldehyde, must be managed as

hazardous waste to prevent potential harm to human health and the aquatic environment.[1][2]

[3] This guide provides detailed, step-by-step procedures for the proper handling and disposal

of dodecanal, ensuring the safety of laboratory personnel and adherence to regulatory

standards.

Immediate Safety Precautions
Before handling dodecanal, laboratory personnel must be familiar with the following immediate

safety measures. This chemical is known to cause skin and serious eye irritation, may lead to

an allergic skin reaction, and is toxic to aquatic life with long-lasting effects.[1][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use nitrile or butyl rubber gloves and a lab coat or chemical-resistant apron.

Respiratory Protection: If working in an area with inadequate ventilation or with the potential

for aerosol generation, use a NIOSH-approved respirator with an organic vapor cartridge.

In Case of Exposure or Spill:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, get

medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek immediate medical advice.

Spill Response: In the event of a spill, ensure adequate ventilation and wear appropriate

PPE. Prevent the spill from entering drains or waterways. Contain and absorb the spill with

an inert material such as sand, earth, or vermiculite. Collect the absorbed material into a

suitable, labeled, and closed container for disposal as hazardous waste.

Quantitative Data for Dodecanal
The following table summarizes key quantitative data for dodecanal, compiled from safety data

sheets.
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Property Value Source(s)

Molecular Formula C12 H24 O

Molecular Weight 184.32 g/mol

Appearance
Clear / Colorless to pale yellow

liquid

Boiling Point 237 - 239 °C / 458.6 - 462.2 °F

Melting Point 12 °C / 53.6 °F

Flash Point 101 °C / 213.8 °F

Specific Gravity 0.831

Water Solubility Insoluble

Vapor Pressure 0.028 mmHg (at 20°C)

Toxicity to Fish (LC50)
~2.6 mg/l (96 h, Oncorhynchus

mykiss)

Step-by-Step Disposal Protocol
The disposal of dodecanal must be conducted in strict accordance with all federal, state, and

local regulations. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.

1. Waste Identification and Segregation:

Classify all unwanted, expired, or contaminated dodecanal as hazardous waste.

Do not mix dodecanal waste with other chemical waste streams unless compatibility has

been confirmed. It is incompatible with strong oxidizing agents, strong bases, and strong

reducing agents.

2. Waste Collection and Container Management:
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Collect waste dodecanal and any contaminated materials (e.g., absorbent pads, gloves,

weighing paper) in a designated, compatible, and leak-proof hazardous waste container.

Keep the container securely closed when not in use. Leaving a funnel in the container is not

permitted.

Label the container clearly with the words "Hazardous Waste," the full chemical name

"Dodecanal," and the approximate concentration or quantity. Do not use abbreviations or

chemical formulas on the primary label.

3. Storage:

Store the waste container in a designated satellite accumulation area that is near the point of

generation.

The storage area should be cool, dry, and well-ventilated, away from sources of heat or

ignition and incompatible materials.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup.

Provide the disposal service with an accurate description of the waste. Waste material must

be disposed of at an approved waste disposal plant.

5. Record Keeping:

Maintain a detailed log of the hazardous waste generated, including the amount, date of

generation, and date of disposal, to ensure regulatory compliance.

Dodecanal Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of dodecanal.
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Figure 1. Dodecanal Disposal Workflow
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Caption: Dodecanal Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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